BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 1-lodononane:
Physical Properties and Data

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-lodononane

Cat. No.: B046442

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-lodononane, a vital alkyl iodide, serves as a key building block in organic synthesis and
holds significant potential in the realms of pharmaceutical and materials science. Its linear nine-
carbon chain, coupled with a reactive iodine terminus, makes it a versatile intermediate for
introducing nonyl groups into a wide array of molecular architectures. This technical guide
provides a comprehensive overview of the physical and chemical properties of 1-iodononane,
detailed experimental protocols for its synthesis, and relevant safety information.

Core Physical and Chemical Properties

The fundamental properties of 1-iodononane are summarized in the tables below, offering a
quick reference for laboratory applications.

General and Physical Properties
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Property Value Reference(s)
Molecular Formula CoHaol [1112113114]
Molecular Weight 254.15 g/mol [1][5][6]
Appearance .Cleiar, colorless to pale yellow 5171

liquid
Density 1.288 g/mL at 25 °C [1105]161181]
Boiling Point 107-108 °C at 8 mmHg [1][5]i6][8]
Melting Point -20 °C [11[7]
Refractive Index (n20/D) 1.487 [51[6]

Flash Point

85 °C (185 °F) - closed cup

[1]5]

Solubility

Insoluble in water. Soluble in

chloroform and methanol.

[1](7]

~hemical Identif | < |

Identifier/Spectrum Value/Details Reference(s)

CAS Number 4282-42-2 [1][2][5][6]
INChl=1S/C9H19l/c1-2-3-4-5-

InChl [11[2][5]
6-7-8-9-10/h2-9H2,1H3
OGSIMFCWOUHXHN-

InChiKey [1][2][5]
UHFFFAOYSA-N

SMILES ccccecceccl [5][6]

1H NMR Data available [2]

13C NMR Data available [2]

Mass Spectrum (EI)

Data available

[3]

IR Spectrum

Data available

[2]
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Experimental Protocols

The synthesis of 1-iodononane from its corresponding alcohol, 1-nonanol, is a standard
procedure in organic chemistry. Below is a detailed methodology based on the reaction with
sodium iodide and phosphoric acid, a common and effective method for preparing primary
iodoalkanes.[1][8]

Synthesis of 1-lodononane from 1-Nonanol

This protocol describes the conversion of 1-nonanol to 1-iodononane via an S»2 reaction.
Materials:

e 1-Nonanol

e Sodium iodide (Nal)

e 85% Phosphoric acid (H3POa4)

e 5% Sodium bisulfite (NaHSOs) solution

o Saturated sodium chloride (brine) solution
e Anhydrous magnesium sulfate (MgSOa)

o Diethyl ether

« Distilled water

e Round-bottom flask

» Reflux condenser

e Heating mantle with a stirrer

e Separatory funnel

o Beakers and Erlenmeyer flasks
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Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine 1-nonanol, sodium iodide, and 85% phosphoric acid.

Reaction: Heat the mixture to reflux with vigorous stirring. The reaction progress can be
monitored by thin-layer chromatography (TLC).

Workup: After the reaction is complete (typically after several hours), cool the mixture to
room temperature. Transfer the mixture to a separatory funnel and add diethyl ether and
water.

Extraction: Shake the funnel and allow the layers to separate. Collect the organic layer.

Washing: Wash the organic layer sequentially with 5% sodium bisulfite solution (to remove
any unreacted iodine), water, and finally with brine.

Drying: Dry the organic layer over anhydrous magnesium sulfate.

Solvent Removal: Filter the drying agent and remove the diethyl ether using a rotary
evaporator.

Purification: The crude 1-iodononane can be further purified by vacuum distillation to yield a
clear, colorless liquid.

Safety Precautions:

All procedures should be performed in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,
and a lab coat.

Phosphoric acid is corrosive and should be handled with care.

Diethyl ether is highly flammable; ensure there are no open flames or spark sources nearby.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b046442?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046442?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Visualizations
Synthesis Workflow of 1-lodononane

The following diagram illustrates the key steps in the synthesis and purification of 1-
iodononane from 1-nonanol.

Click to download full resolution via product page

Caption: Synthesis and purification workflow for 1-iodononane.

Safety Information

1-lodononane is considered a hazardous substance and requires careful handling.[2]

Hazard Statements: Causes skin irritation, serious eye irritation, and may cause respiratory
irritation.[2][5]

o Precautionary Statements: Avoid breathing mist, vapors, or spray. Wash skin thoroughly after
handling. Use only outdoors or in a well-ventilated area. Wear protective gloves, eye
protection, and face protection.

o Storage: Keep the container tightly closed in a dry, cool, and well-ventilated place. It is
sensitive to light and may discolor upon exposure.[1][7][8] It may be stabilized with copper.[5]

[6]
« Inpatibilities: Incompatible with strong oxidizing agents and strong bases.[1][8]

This guide is intended for use by qualified professionals and should be supplemented with a
thorough review of the full Safety Data Sheet (SDS) before handling 1-iodononane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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